Cas no 2682115-63-3 (5-Methyl-2-vinylpyridine hydrochloride)

• Product Name: 5-Methyl-2-vinylpyridine hydrochloride
• CAS No: 2682115-63-3
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• CID: 5141246
• PubChem ID: 155487522
• Update Time: 2025-10-24

5-Methyl-2-vinylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-ethenyl-5-methyl-, hydrochloride (1:1)
• 2682115-63-3
• 2-ethenyl-5-methylpyridine;hydrochloride
• BS-48012
• 2-ethenyl-5-methylpyridine hydrochloride
• 5-Methyl-2-vinylpyridine hydrochloride
• E75598

• Inchi： 1S/C8H9N.ClH/c1-3-8-5-4-7(2)6-9-8;/h3-6H,1H2,2H3;1H
• InChI Key： AIQPBKXNQPTKPJ-UHFFFAOYSA-N
• SMILES： C(C1N=CC(C)=CC=1)=C.Cl

Computed Properties

• Exact Mass: 155.0501770g/mol
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-Methyl-2-vinylpyridine hydrochloride

Introduction to 5-Methyl-2-vinylpyridine hydrochloride (CAS No. 2682115-63-3)

5-Methyl-2-vinylpyridine hydrochloride, with the chemical formula C₆H₉N·HCl, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2682115-63-3, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The unique structural properties of this compound make it a valuable intermediate in the development of pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

The< strong>5-Methyl-2-vinylpyridine hydrochloride molecule features a pyridine ring substituted with a methyl group at the 5-position and a vinyl group at the 2-position. This configuration imparts distinct reactivity and binding capabilities, making it a preferred choice for medicinal chemists. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulations.

In recent years, the< strong>5-Methyl-2-vinylpyridine hydrochloride has been extensively studied for its potential role in the development of novel therapeutic agents. One of the most promising areas of research is its application in the treatment of neurodegenerative diseases. Studies have demonstrated that derivatives of this compound can interact with specific neurotransmitter receptors, potentially offering new avenues for treating conditions such as Alzheimer's and Parkinson's disease. The ability of these derivatives to modulate receptor activity without significant side effects makes them particularly attractive for further development.

Another significant application of< strong>5-Methyl-2-vinylpyridine hydrochloride is in the field of anti-inflammatory drug development. Research indicates that certain analogs of this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms. This has led to investigations into its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to target specific inflammatory pathways without affecting normal cellular functions makes it a promising candidate for future therapeutic applications.

The synthesis of< strong>5-Methyl-2-vinylpyridine hydrochloride involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These methods often involve catalytic hydrogenation, cross-coupling reactions, and functional group transformations. The optimization of these synthetic routes is crucial for large-scale production and cost-effective manufacturing.

In addition to its pharmaceutical applications, 5-Methyl-2-vinylpyridine hydrochloride has found utility in agrochemical research. Certain derivatives exhibit properties that make them effective as plant growth regulators or pest deterrents. By modifying the molecular structure, researchers have been able to develop compounds that enhance crop yield while minimizing environmental impact. This dual functionality underscores the versatility of this compound and its potential across multiple industries.

The< strong>CAS number 2682115-63-3 serves as a unique identifier for this compound, ensuring accurate documentation and regulatory compliance in chemical databases and literature. This standardized classification aids researchers in accessing relevant patents, scientific papers, and safety data sheets (SDS). The availability of comprehensive information facilitates efficient research and development processes, reducing the time required to bring new compounds to market.

Efforts are ongoing to explore new derivatives and analogs of< strong>5-Methyl-2-vinylpyridine hydrochloride to expand its therapeutic potential. Computational modeling and high-throughput screening techniques are being employed to identify novel structures with enhanced efficacy and reduced toxicity. These approaches leverage cutting-edge technology to accelerate the discovery process, ensuring that promising candidates are rapidly translated into clinical trials.

The< strong>Methyl-2-vinylpyridine hydrochloride market is expected to grow significantly as more applications are discovered and validated through clinical studies. Pharmaceutical companies are investing heavily in research to capitalize on this compound's potential. Collaborative efforts between academia and industry are fostering innovation, leading to faster development cycles and improved patient outcomes.

In conclusion, 5-Methyl-2-vinylpyridine hydrochloride, identified by its CAS number 2682115-63-3, is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and chemical research. Its unique structural properties make it a valuable intermediate for synthesizing bioactive molecules targeting neurological disorders, inflammation, and plant growth regulation. Continued research efforts are expected to unlock further therapeutic potentials, reinforcing its significance in modern chemistry and medicine.